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Compound of Interest

Compound Name: 5-Geranyloxy-7-methoxycoumarin

Cat. No.: B191309

Essential Safety and Handling of 5-Geranyloxy-
7-methoxycoumarin

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Geranyloxy-7-methoxycoumarin (CAS No. 7380-39-4). In the absence of a specific Safety
Data Sheet (SDS), this document synthesizes information from general laboratory safety
protocols for similar coumarin and aromatic ether compounds to establish a robust framework
for safe laboratory operations.

Risk Assessment and Hazard Overview

A thorough risk assessment should be conducted before handling 5-Geranyloxy-7-
methoxycoumarin. Since specific toxicity data is not readily available, it is prudent to treat this
compound as potentially hazardous. The primary hazards are associated with its classification
as a combustible solid and the general risks of handling fine chemical dust, which can be an
irritant and easily inhaled.

Known Chemical Properties:
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Property Value

Molecular Formula C20H2404

Molecular Weight 328.40 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility Soluble in DMSO and Chloroform.[1]
Combustibility Combustible Solid

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines
the recommended PPE for various laboratory tasks involving 5-Geranyloxy-7-

methoxycoumarin.
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Operational Plan: Step-by-Step Guidance

[EEN

. Receiving and Storage:

the recommended -20°C.

N

. Handling and Preparation of Solutions:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

Keep away from heat, sparks, and open flames as it is a combustible solid.
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 All handling of the solid compound and preparation of its solutions should be conducted in a
certified chemical fume hood to minimize inhalation risk.

» Before handling, ensure all necessary PPE is correctly worn.
e Use a spatula for transferring the solid to avoid generating dust.

e When preparing solutions, slowly add the solid to the solvent to prevent splashing. This
compound is soluble in DMSO and chloroform.[1]

o Clearly label all containers with the chemical name, concentration, date, and your initials.
3. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

» Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office.

Disposal Plan

All waste containing 5-Geranyloxy-7-methoxycoumarin, including contaminated PPE and
cleaning materials, should be treated as hazardous chemical waste.

o Solid Waste: Collect solid waste in a clearly labeled, sealed, and puncture-proof container.

» Liquid Waste: Collect liquid waste in a labeled, sealed, and chemically resistant container.
Do not mix with incompatible waste streams.

» Disposal: Arrange for the disposal of hazardous waste through your institution's EHS office,
following their specific procedures.[2]
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Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Geranyloxy-7-methoxycoumarin.
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Caption: Workflow for the safe handling and disposal of 5-Geranyloxy-7-methoxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b191309#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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